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For Researchers, Scientists, and Drug Development Professionals

Amphotericin B (AmB), a polyene macrolide antibiotic, remains a cornerstone in the treatment

of severe systemic fungal infections. However, its notoriously low aqueous solubility and

inherent instability present significant challenges in the development of effective and safe

pharmaceutical formulations. This technical guide provides an in-depth analysis of the solubility

and stability of Amphotericin B across a range of solvents, offering critical data and

methodologies to aid in research and drug development.

Amphotericin B: Physicochemical Properties at a
Glance
Amphotericin B is an amphiphilic molecule, possessing both a hydrophilic polyhydroxyl chain

and a lipophilic polyene region. This dual nature governs its complex solubility and aggregation

behavior. It is a yellow to orange powder, practically insoluble in water at neutral pH and in

ethanol.
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Solubility of Amphotericin B
The solubility of Amphotericin B is highly dependent on the solvent, pH, and temperature.

Understanding these parameters is crucial for developing viable formulations.

Organic Solvents
Amphotericin B exhibits higher solubility in several organic solvents compared to aqueous

solutions. Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are commonly used to

prepare stock solutions in laboratory settings.[1][2]
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Solvent Temperature (°C) Solubility Reference

Dimethyl sulfoxide

(DMSO)
Not Specified 30–40 mg/mL [1][2]

Dimethylformamide

(DMF)
Not Specified 2–4 mg/mL [1]

N,N-

dimethylacetamide

(DMA)

65 High [3]

Ethanol 25-70
Low, but higher than

other alcohols
[4][5]

Methanol 25-70
Degrades the API

during equilibration
[4][5]

Isopropanol 25-70 Low [4][5]

Butanol 25-70 Low [4][5]

Acetone 25-70 Very Low [4][5]

Tetrahydrofuran 25-70 Moderate [4][5]

1,4-Dioxane 25-70 Low [4][5]

Methanol +

Chloroform (1:1)
65 Poorly soluble [3]

PEG 400/Propylene

Glycol (50/50)
Not Specified > 1 mg/mL [6]

Table 1: Solubility of Amphotericin B in Various Organic Solvents.

The solubility in alcohols appears to correlate with their polarity.[4][5] Acidification of some

organic solvent systems with hydrochloric acid (HCl) has been shown to significantly enhance

the solubility of Amphotericin B.[3] For instance, while poorly soluble in a methanol and

chloroform mixture, its solubility increases upon acidification with HCl.[3]

Aqueous Solutions
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Amphotericin B's solubility in aqueous solutions is critically influenced by pH. It is practically

insoluble in water at a pH range of 6 to 7.[1] However, its solubility increases significantly at

acidic (pH 2) or alkaline (pH 11) conditions.[1]

Aqueous
System

pH
Temperature
(°C)

Solubility/Stab
ility

Reference

Water 6-7 Not Specified Insoluble [1]

Water 2 or 11 Not Specified Soluble [1]

5% Dextrose

Injection
Not Specified 15-25

Stable up to 24

hours at 100

µg/mL

[7][8]

10% Dextrose

Injection
Not Specified 15-25

Stable up to 24

hours at 100

µg/mL

[7][8]

15% Dextrose

Injection
Not Specified 15-25

Stable up to 24

hours at 100

µg/mL

[7][8]

20% Dextrose

Injection
Not Specified 15-25

Stable up to 24

hours at 100

µg/mL

[7][8]

Human Serum 7.4 37

Solubilizes from

a colloidal form,

stable for 6

months when

frozen

[9]

Phosphate-

citrate buffers
5-7 Not Specified Optimally stable [10]

Table 2: Solubility and Stability of Amphotericin B in Aqueous Systems.

In aqueous suspensions, Amphotericin B can exist in three forms: monomers, water-soluble

oligomers, and non-water-soluble aggregates.[11][12] The aggregation state is a critical factor
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influencing both its antifungal activity and toxicity.

Stability of Amphotericin B
The stability of Amphotericin B is a significant concern, as it is susceptible to degradation by

light, heat, and pH extremes.

Factors Affecting Stability
Several factors can influence the degradation of Amphotericin B:

pH: Optimal stability is observed between pH 5 and 7.[10] At pH 1.5 and 12.5, rapid

degradation occurs.[13]

Temperature: Higher temperatures accelerate degradation.[14] For long-term storage,

refrigeration or freezing is recommended.[1][15]

Light: Exposure to light can cause degradation.[16][17] Solutions should be protected from

light.

Oxidation: Oxidation is a major degradation pathway.[18][19] The presence of oxygen can

significantly increase the rate of decomposition.[20]

Aggregation State: The aggregation state of Amphotericin B in aqueous media can influence

its chemical stability.[18]

Stability in Different Media
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Medium Storage Conditions Stability Reference

Solid Form
2–8 °C, protected

from air and light
Active for 5 years [1]

DMSO Solution -20 °C (frozen) Long-term stability [15]

DMSO Solution Not Specified
Losses greater than

60% at 6 months
[9]

Aqueous Solution (in

culture)
37 °C Stable for 3 days [1][15]

5% Dextrose

Ophthalmic Solution

4 °C, protected from

light, unopened

Stable for up to 120

days
[16]

5% Dextrose

Ophthalmic Solution

22 °C, protected from

light
Stable for 16 days [16]

5% Dextrose

Ophthalmic Solution

22 °C, exposed to

light
Stable for 13 days [16]

Reconstituted in

Sterile Water (5

mg/mL)

Refrigerated Stable for 7 days [21][22]

Diluted in D5W (0.1

mg/mL)
Refrigerated Stable for 35 days [21]

Diluted in D5W (0.2-1

mg/mL)
Refrigerated Stable for 35 days [21]

Lipid Emulsion
4 °C or 23 °C, lightly

shaken

>90% retained over

21 days
[23]

Liposomal

Formulation
40°C and 60°C

More stable than in

solution
[14]

Table 3: Stability of Amphotericin B in Various Media and Conditions.

Experimental Protocols
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Accurate determination of Amphotericin B solubility and stability requires robust analytical

methods.

Solubility Determination: Shake Flask Method
A common method for determining equilibrium solubility is the shake flask method.

Shake Flask Solubility Protocol

Add excess Amphotericin B to the solvent in a sealed container

Agitate at a constant temperature for a defined period (e.g., 24-72h) to reach equilibrium

Separate the undissolved solid from the solution (e.g., centrifugation, filtration)

Analyze the concentration of Amphotericin B in the supernatant/filtrate

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

The concentration of Amphotericin B in the resulting saturated solution is then quantified using

a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or

UV-Vis Spectrophotometry.[3][4][24]

Stability Assessment: Stability-Indicating HPLC Method
A stability-indicating HPLC method is essential to separate the intact drug from its degradation

products.
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Stability Testing Workflow

Prepare Amphotericin B solution in the desired solvent/medium

Expose samples to stress conditions (e.g., elevated temperature, light, different pH)

Withdraw aliquots at predetermined time intervals

Analyze samples using a validated stability-indicating HPLC method

Quantify the remaining Amphotericin B and any degradation products

Click to download full resolution via product page

Caption: Workflow for Stability Assessment.

The HPLC method typically involves a C18 reversed-phase column with UV detection at a

wavelength around 380-415 nm.[24][25] The mobile phase often consists of a mixture of

organic solvents (e.g., acetonitrile, methanol) and an aqueous buffer.[24][25]

Logical Relationships and Influencing Factors
The solubility and stability of Amphotericin B are interconnected and influenced by a multitude

of factors.
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Factors Influencing Amphotericin B Properties

Amphotericin B
Properties

Solubility Stability

Solvent Type pH Temperature Light Exposure Aggregation State

Click to download full resolution via product page

Caption: Interplay of Factors Affecting AmB.

This diagram illustrates that the intrinsic properties of Amphotericin B lead to its characteristic

solubility and stability profiles, which are in turn modulated by external factors. For instance,

while the choice of solvent is a primary determinant of solubility, factors like pH and

temperature further influence it. Similarly, stability is governed by a combination of pH,

temperature, light exposure, and the drug's aggregation state.

Conclusion
The effective utilization of Amphotericin B in research and clinical applications is intrinsically

linked to a thorough understanding of its solubility and stability. This guide has synthesized key

data and methodologies to provide a comprehensive resource for scientists and developers.

The presented tables offer a quick reference for quantitative solubility and stability information,

while the experimental workflows provide a foundation for robust analytical characterization. By

carefully considering the interplay of solvent, pH, temperature, and light, researchers can

optimize the handling and formulation of this potent but challenging antifungal agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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